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Compound of Interest

Compound Name: 2-Fluorophenyl cyclopentyl ketone

Cat. No.: B049525

Essential Safety and Handling Guide for 2-
Fluorophenyl Cyclopentyl Ketone

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, handling, and disposal information for 2-
Fluorophenyl cyclopentyl ketone (CAS RN: 111982-45-7). Given the limited availability of a
comprehensive Safety Data Sheet (SDS), this document is based on available data for this
compound and safety protocols for structurally similar chemicals. A thorough risk assessment is
imperative before handling this substance.

I. Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of 2-
Fluorophenyl cyclopentyl ketone.
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Property Value Source
Molecular Formula C12H13FO [1]
Molecular Weight 192.2 g/mol [1]
Appearance White crystalline solid [2]
Boiling Point 275.8°C at 760 mmHg [2]
Flash Point 110.9°C [2]
Density 1.131 g/cm3 [2]
Vapor Pressure 0.00498 mmHg at 25°C [2]
Refractive Index 1.532 [2]

N Soluble in Chloroform
Solubility ) ) [2]
(Slightly), Methanol (Slightly)

Room Temperature (Sealed in
Storage Temperature - [2]
dry conditions)

Il. Personal Protective Equipment (PPE)

Due to the absence of a detailed SDS, a cautious approach to PPE is required. The following
recommendations are based on general best practices for handling potentially hazardous
research chemicals.[2]
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Protection Type

Recommended Equipment

Specification and Use

Eye and Face Protection

Safety goggles or a face shield

Must meet appropriate national
standards. A face shield is
recommended when there is a

risk of splashing.[3]

Skin Protection

Chemical-resistant gloves
(Nitrile or Neoprene

recommended)

Disposable nitrile gloves are
suitable for short-term
protection. For prolonged
contact, consult the glove
manufacturer's resistance
guide.[3][4]

Lab coat

A flame-resistant lab coat worn
over cotton clothing is
recommended. Coats should
be fully buttoned to maximize

skin coverage.[3]

Full-length pants and closed-

toe shoes

Pants should be made of a
non-synthetic material, and
shoes must cover the entire
foot.[3]

Respiratory Protection

Use in a well-ventilated area.
An air-purifying respirator may

be necessary.

Work should be conducted in a
certified chemical fume hood. If
engineering controls are

insufficient, a NIOSH-approved

respirator is required.[3][5]

lll. Operational and Disposal Plan

This section outlines a step-by-step plan for the safe handling and disposal of 2-Fluorophenyl

cyclopentyl ketone.

A. Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.
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» Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such
as strong oxidizing agents.[5][6] Keep the container tightly closed.[5]

o Labeling: Ensure the container is clearly labeled with the chemical name and any known
hazards.

B. Handling and Use

o Preparation: Before handling, ensure all necessary PPE is correctly donned. Prepare the
work area within a certified chemical fume hood.

» Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood to
minimize inhalation exposure.

» Spill Prevention: Use secondary containment (e.g., a tray) during handling to contain any
potential spills.

» Avoid Contact: Avoid direct contact with skin and eyes.[5] Do not ingest or inhale.[7]

e Hygiene: Wash hands thoroughly after handling the compound, even if gloves were worn.[7]
C. Accidental Release Measures

» Evacuation: In case of a significant spill, evacuate the immediate area.

e Ventilation: Ensure the area is well-ventilated.

o Containment: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to
soak up the substance.

o Collection: Carefully collect the absorbed material into a suitable container for disposal.

o Decontamination: Clean the spill area thoroughly with an appropriate solvent and then with
soap and water.

D. Disposal
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o Waste Classification: All waste containing 2-Fluorophenyl cyclopentyl ketone should be
considered hazardous waste.

o Containerization: Collect waste in a clearly labeled, sealed container.

o Disposal Route: Arrange for disposal by a licensed disposal company in accordance with
local, state, and federal regulations. Do not dispose of down the drain or in regular trash.

IV. Experimental Workflow

The following diagram illustrates the standard workflow for handling 2-Fluorophenyl
cyclopentyl ketone in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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